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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

An In-Depth Technical Guide to the Solubility and Stability of Cartap Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Cartap
hydrochloride, a nereistoxin analogue insecticide. Understanding these fundamental
physicochemical properties is crucial for its formulation, application, environmental fate
assessment, and the development of analytical methods.

Solubility Profile of Cartap Hydrochloride

Cartap hydrochloride exhibits high solubility in aqueous solutions and limited solubility in most
organic solvents. This property is critical for its formulation as a water-soluble powder or
granule and influences its environmental mobility.

Quantitative Solubility Data

The solubility of Cartap hydrochloride in various solvents at 25 °C is summarized in the table
below.
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Solvent Temperature (°C) Solubility

Water 25 ~200 g/L

Methanol 25 Very slightly soluble
Ethanol 25 Very slightly soluble
Acetone 25 Insoluble

Diethyl Ether 25 Insoluble

Ethyl Acetate 25 Insoluble
Chloroform 25 Insoluble

Benzene 25 Insoluble

n-Hexane 25 Insoluble

Data compiled from multiple sources.

Stability Profile of Cartap Hydrochloride

The stability of Cartap hydrochloride is significantly influenced by environmental factors such
as pH, light, and temperature. It is generally stable under acidic conditions and degrades under
neutral to alkaline conditions, as well as upon exposure to sunlight.

Stability Under Various Conditions

The following table summarizes the stability of Cartap hydrochloride under different
environmental stressors.
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Half-life (DTso) /

Condition Stability .
Observations
pH
Acidic (pH 3-4) Stable Stable in aqueous solutions[1].
Neutral to Alkaline (pH 5-7 and Hydrolyzed to nereistoxin[1][2]
Unstable
above) [3].

Light (Photostability)

Rapidly degrades. Half-life on
soil surfaces is 8 hours to 1

Sunlight/UV Light Unstable day[4]. Half-life on inert
surfaces or leaves is 4 to 6
hours[4].

Temperature (Thermal
Stability)

No change observed after 3
40 °C and 60 °C Stable )
months in storage.

Degradation Pathway

The primary degradation pathway for Cartap hydrochloride involves its conversion to
nereistoxin, which is also an insecticidally active compound[1][5][6][7]. This conversion occurs
readily in neutral or alkaline agueous environments and within plants and insects[1][5].
Nereistoxin itself can undergo further degradation through N-desmethylation and S-
oxidation[5]. Under strong oxidative conditions, such as with a Fenton system, Cartap
hydrochloride can be mineralized into smaller organic acids, carbon dioxide, and inorganic
ions[8][9].

Experimental Protocols

The following are detailed methodologies for assessing the solubility and stability of Cartap
hydrochloride, based on internationally recognized guidelines.
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Determination of Water Solubility (Shake Flask Method -
based on OECD 105/EPA OCSPP 830.7840)

Principle: A surplus of the test substance is equilibrated with water at a constant temperature,
and the concentration of the substance in the aqueous phase is determined.

Apparatus:

o Constant temperature water bath or shaker with temperature control (£ 0.5 °C).

Glass flasks with sufficient volume and airtight stoppers.

Centrifuge capable of at least 5000-6000 g.

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

pH meter.

Reagents:

o Reagent grade water (e.g., Type | purified water).
o Cartap hydrochloride, analytical standard.

» Buffer solutions for pH adjustment if required.
Procedure:

e Preliminary Test: Estimate the approximate solubility to determine the appropriate amount of
substance and equilibration time.

o Definitive Test:

o Add an excess amount of Cartap hydrochloride to replicate flasks containing a known
volume of water.

o Place the flasks in the constant temperature bath set at 25 °C.
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o Agitate the flasks for a sufficient time to reach equilibrium (e.g., 24-48 hours). Periodically
measure the concentration in samples of the aqueous phase until consecutive
measurements are constant.

o After equilibration, allow the flasks to stand to let the undissolved material settle.

o Carefully take an aliquot of the supernatant and centrifuge to remove any suspended
particles.

o Analyze the concentration of Cartap hydrochloride in the clear supernatant using a
validated analytical method.

o Measure the pH of the saturated solution.

Data Analysis: The water solubility is reported as the mean concentration from at least three
replicate flasks in g/L at the specified temperature.

Determination of Hydrolysis as a Function of pH (based
on OECD 111)

Principle: The rate of hydrolysis of Cartap hydrochloride is determined in sterile agueous buffer
solutions at different pH values (typically 4, 7, and 9) and a constant temperature in the dark.

Apparatus:

Constant temperature incubator or water bath (+ 0.5 °C).

Sterile glass vessels with airtight seals (e.g., ampoules, screw-cap tubes).

Autoclave or sterile filters (0.22 pum).

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

pH meter.

Reagents:
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 Sterile buffer solutions at pH 4 (e.g., acetate), pH 7 (e.g., phosphate), and pH 9 (e.qg.,
borate).

e Cartap hydrochloride, analytical standard.
o Reagents to stop hydrolysis if necessary (e.g., strong acid or base).
Procedure:

o Preparation: Prepare sterile buffer solutions. A stock solution of Cartap hydrochloride is
prepared and added to the buffer solutions to achieve the desired test concentration
(typically in the mg/L range).

 Incubation: The test solutions are incubated in the dark at a constant temperature (e.g., 25
°C or 50 °C for preliminary testing).

o Sampling: At appropriate time intervals, samples are withdrawn from each pH solution.

e Analysis: The concentration of Cartap hydrochloride and any major degradation products
(like nereistoxin) are quantified using a suitable analytical method.

o Duration: The study continues until at least 90% degradation is observed or for a maximum
of 30 days.

Data Analysis: The degradation is assumed to follow pseudo-first-order kinetics. The
degradation rate constant (k) is calculated from the slope of the plot of In(concentration) versus
time. The half-life (DTso) is calculated using the formula: DTso = In(2) / k.

Determination of Photostability in Water (based on
OECD 316)

Principle: The rate of photodegradation of Cartap hydrochloride in aqueous solution is
measured under controlled laboratory conditions using a light source that simulates natural
sunlight.

Apparatus:
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o Photoreactor with a suitable light source (e.g., xenon arc lamp with filters to simulate sunlight
>290 nm).

e Temperature-controlled sample chamber.

e Quartz or borosilicate glass reaction vessels that are transparent to the simulated sunlight.
» Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

o Actinometer for measuring light intensity.

Reagents:

» Purified, sterilized water (buffered at a relevant pH, e.g., 7).

o Cartap hydrochloride, analytical standard.

o Chemical actinometer (e.g., quinine monohydrochloride).

Procedure:

Preparation: Prepare an aqueous solution of Cartap hydrochloride in sterile, buffered water
in the reaction vessels.

o Controls: Prepare identical samples to be kept in the dark at the same temperature to
measure hydrolysis and other non-photolytic degradation.

« Irradiation: Expose the test solutions to the light source in the photoreactor. The temperature
should be maintained at a constant level (e.g., 25 °C).

o Sampling: At selected time intervals, withdraw samples from both the irradiated and dark
control vessels.

¢ Analysis: Determine the concentration of Cartap hydrochloride in all samples.

Data Analysis: The rate of photodegradation is calculated by correcting for any degradation
observed in the dark controls. The photodegradation half-life is determined assuming pseudo-
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first-order kinetics. The quantum yield can also be calculated if the molar absorption spectrum
of the compound and the light intensity are known.
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Caption: Experimental workflow for assessing Cartap hydrochloride solubility and stability.

Factors Affecting Stability
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Caption: Key environmental factors influencing the stability of Cartap hydrochloride.

Conclusion

Cartap hydrochloride is a highly water-soluble insecticide with stability that is highly dependent
on environmental conditions. It is stable in acidic environments but degrades via hydrolysis in
neutral to alkaline media, primarily forming nereistoxin. Furthermore, it is susceptible to
photodegradation in the presence of sunlight. Its thermal stability under typical storage
conditions is good. A thorough understanding of these properties, guided by standardized
experimental protocols, is essential for the effective and safe use of this compound in
agricultural applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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